Cas no 2138264-78-3 (1-Chloro-3-(3-chloro-4-fluorophenoxy)propan-2-one)

• Product Name: 1-Chloro-3-(3-chloro-4-fluorophenoxy)propan-2-one
• CAS No: 2138264-78-3
• MF: C₉H₇Cl₂FO₂
• MW: 237.055084466934
• CID: 6360742
• PubChem ID: 165453106
• Update Time: 2025-06-08

1-Chloro-3-(3-chloro-4-fluorophenoxy)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-chloro-3-(3-chloro-4-fluorophenoxy)propan-2-one
• 2138264-78-3
• EN300-734125
• 1-Chloro-3-(3-chloro-4-fluorophenoxy)propan-2-one

• Inchi： 1S/C9H7Cl2FO2/c10-4-6(13)5-14-7-1-2-9(12)8(11)3-7/h1-3H,4-5H2
• InChI Key： KJOBXLKOLYSNEA-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)OCC(CCl)=O)F

Computed Properties

• Exact Mass: 235.9807130g/mol
• Monoisotopic Mass: 235.9807130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26.3Ų

Additional information on 1-Chloro-3-(3-chloro-4-fluorophenoxy)propan-2-one

Introduction to 1-Chloro-3-(3-chloro-4-fluorophenoxy)propan-2-one (CAS No. 2138264-78-3)

1-Chloro-3-(3-chloro-4-fluorophenoxy)propan-2-one (CAS No. 2138264-78-3) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, exhibits a range of potential biological activities that make it a promising candidate for various therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research developments surrounding 1-Chloro-3-(3-chloro-4-fluorophenoxy)propan-2-one.

The molecular formula of 1-Chloro-3-(3-chloro-4-fluorophenoxy)propan-2-one is C₁₀H₈Cl₂FNO₂, and its molecular weight is approximately 259.07 g/mol. The compound features a chlorinated and fluorinated aromatic ring linked to a chlorinated ketone moiety through an ether linkage. This intricate structure confers specific chemical and physical properties that are crucial for its biological activity and potential therapeutic applications.

In terms of chemical synthesis, 1-Chloro-3-(3-chloro-4-fluorophenoxy)propan-2-one can be prepared through several methods. One common approach involves the reaction of 3-chloro-4-fluorophenol with 1-chloropropan-2-one in the presence of a suitable catalyst, such as potassium carbonate or cesium carbonate. This reaction typically proceeds via an etherification mechanism, leading to the formation of the desired product with high yields and purity. Another method involves the nucleophilic substitution of a suitable precursor, such as 1-chloropropan-2-one, with 3-chloro-4-fluorophenyl Grignard reagent.

The biological activities of 1-Chloro-3-(3-chloro-4-fluorophenoxy)propan-2-one have been extensively studied in recent years. One of the most notable findings is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that this compound exhibits potent inhibitory activity against certain kinases, which are key enzymes in signal transduction pathways associated with cancer and inflammatory diseases. This makes 1-Chloro-3-(3-chloro-4-fluorophenoxy)propan-2-one a promising lead compound for the development of novel therapeutic agents.

Beyond its enzymatic inhibition properties, 1-Chloro-3-(3-chloro-4-fluorophenoxy)propan-2-one has also been investigated for its potential as an antimicrobial agent. Studies have demonstrated that this compound possesses significant antibacterial activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. This broad-spectrum activity suggests that 1-Chloro-3-(3-chloro-4-fluorophenoxy)propan-2-one could be a valuable addition to the arsenal of antibiotics used to combat bacterial infections.

In addition to its direct biological activities, 1-Chloro-3-(3-chloro-4-fluorophenoxy)propan-2-one has been explored as a scaffold for the design and synthesis of more complex molecules with enhanced therapeutic properties. Through structural modifications and derivatization, researchers have developed analogs with improved potency, selectivity, and pharmacokinetic profiles. These efforts have led to the identification of several promising candidates for further preclinical and clinical evaluation.

The safety profile of 1-Chloro-3-(3-chloro-4-fluorophenoxy)propan-2-one is another critical aspect that has been extensively studied. Toxicological assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, making it suitable for use in pharmaceutical formulations. However, as with any new chemical entity, ongoing safety monitoring is essential to ensure its long-term safety and efficacy.

In conclusion, 1-Chloro-3-(3-chloro-4-fluorophenoxy)propan-2-one (CAS No. 2138264-78-3) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it a valuable candidate for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new insights into the mechanisms of action and potential applications of this compound, further solidifying its importance in the field.